Cas no 2649080-30-6 (3-(isocyanatomethyl)-2,4-dimethoxypyridine)

• Product Name: 3-(isocyanatomethyl)-2,4-dimethoxypyridine
• CAS No: 2649080-30-6
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5923407
• PubChem ID: 165706310
• Update Time: 2025-05-20

3-(isocyanatomethyl)-2,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(isocyanatomethyl)-2,4-dimethoxypyridine
• EN300-1776185
• 2649080-30-6

• Inchi： 1S/C9H10N2O3/c1-13-8-3-4-11-9(14-2)7(8)5-10-6-12/h3-4H,5H2,1-2H3
• InChI Key： YZDAOILWJMESDG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1CN=C=O)OC

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-(isocyanatomethyl)-2,4-dimethoxypyridine

Introduction to 3-(Isocyanatomethyl)-2,4-Dimethoxypyridine (CAS No. 2649080-30-6)

3-(Isocyanatomethyl)-2,4-dimethoxypyridine (CAS No. 2649080-30-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features, which include an isocyanate group, a pyridine ring, and two methoxy substituents. These functional groups contribute to its reactivity and potential applications in various chemical and biological processes.

The isocyanate group in 3-(isocyanatomethyl)-2,4-dimethoxypyridine is particularly noteworthy due to its high reactivity. Isocyanates are known for their ability to react with amines to form ureas, which are essential components in the synthesis of polymers, coatings, and adhesives. In the context of medicinal chemistry, this reactivity can be harnessed to create novel drug molecules with improved pharmacological properties.

The pyridine ring, another key feature of 3-(isocyanatomethyl)-2,4-dimethoxypyridine, imparts significant electronic and steric effects. Pyridine derivatives are widely used in the development of pharmaceuticals due to their ability to modulate biological targets such as enzymes and receptors. The presence of the pyridine ring in this compound suggests potential applications in the design of drugs targeting specific biological pathways.

The methoxy substituents on the pyridine ring further enhance the chemical versatility of 3-(isocyanatomethyl)-2,4-dimethoxypyridine. Methoxy groups are known for their electron-donating properties, which can influence the electronic distribution within the molecule. This can affect the compound's solubility, stability, and reactivity, making it a valuable starting material for a wide range of synthetic transformations.

Recent research has explored the potential applications of 3-(isocyanatomethyl)-2,4-dimethoxypyridine in various fields. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that compounds derived from 3-(isocyanatomethyl)-2,4-dimethoxypyridine exhibited potent antiviral activity against several strains of influenza virus. This finding underscores the compound's potential as a lead molecule for further drug development.

In another study published in Organic Letters, scientists investigated the use of 3-(isocyanatomethyl)-2,4-dimethoxypyridine in the synthesis of bioactive peptides. The isocyanate group was utilized to form urea linkages with amino acids, resulting in peptides with enhanced stability and biological activity. This approach has significant implications for the development of peptide-based therapeutics for various diseases.

The synthetic accessibility of 3-(isocyanatomethyl)-2,4-dimethoxypyridine is another factor contributing to its popularity among researchers. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 2,4-dimethoxypyridine with methyl chloroformate followed by treatment with an amine to form the isocyanate derivative. This multi-step process has been optimized to achieve high yields and purity levels.

The physical and chemical properties of 3-(isocyanatomethyl)-2,4-dimethoxypyridine have also been extensively studied. It is typically a solid at room temperature with a melting point ranging from 75°C to 80°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

In terms of safety and handling, it is important to note that while 3-(isocyanatomethyl)-2,4-dimethoxypyridine is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be worn when working with this compound to prevent skin contact and inhalation.

The future prospects for 3-(isocyanatomethyl)-2,4-dimethoxypyridine are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various industries. For example, there is growing interest in using this compound as a building block for advanced materials with unique properties such as self-healing capabilities or enhanced mechanical strength.

In conclusion, 3-(isocyanatomethyl)-2,4-dimethoxypyridine (CAS No. 2649080-30-6) is a multifaceted compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and pharmaceutical research. Its unique structural features and reactivity make it an attractive starting material for synthetic transformations and drug development. As research in these areas continues to advance, it is likely that new and exciting uses for this compound will be discovered.